Cas no 2228189-93-1 (1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228189-93-1
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6419948
• PubChem ID: 165777202
• Update Time: 2025-06-12

1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde
• EN300-1805857
• 2228189-93-1

• Inchi： 1S/C12H12N2O/c1-14-10-5-3-2-4-9(10)11(13-14)12(8-15)6-7-12/h2-5,8H,6-7H2,1H3
• InChI Key： XSZIEEJPWMRLTE-UHFFFAOYSA-N
• SMILES： O=CC1(C2C3C=CC=CC=3N(C)N=2)CC1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde (CAS No. 2228189-93-1)

1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde, identified by the CAS number 2228189-93-1, is a structurally unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by a cyclopropane ring fused with an indazole moiety, making it a promising scaffold for the development of novel bioactive molecules. The presence of an aldehyde functional group at the cyclopropane ring further enhances its potential as a key intermediate in synthetic chemistry and drug discovery.

The cyclopropane ring is a prominent feature in many pharmacologically active compounds due to its rigid three-membered structure, which can modulate electronic properties and binding interactions with biological targets. In contrast, the indazole moiety is well-documented for its role in various biological processes, including neurotransmission and anti-inflammatory responses. The combination of these two structural elements in 1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde suggests a multifaceted pharmacological profile, which has been explored in recent research endeavors.

Recent studies have highlighted the significance of 1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde as a versatile building block in medicinal chemistry. Its aldehyde group serves as an excellent electrophile, facilitating various chemical transformations such as condensation reactions with nucleophiles to form Schiff bases or other functionalized derivatives. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and receptor binding.

The indazole scaffold, particularly in its methylated form, has been associated with enhanced metabolic stability and improved bioavailability, making it an attractive component for drug candidates. The cyclopropane ring, while relatively rare in natural products, offers unique steric constraints that can fine-tune molecular interactions with biological targets. This combination of structural features has positioned 1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde as a candidate for further exploration in the development of small-molecule therapeutics.

In the context of modern drug discovery, the synthesis and characterization of 1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde have been optimized to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only streamline the production process but also allow for rapid diversification of the molecular structure to explore new pharmacological activities.

One of the most compelling aspects of CAS No. 2228189-93-1 is its potential application in modulating inflammatory pathways. Emerging research indicates that derivatives of this compound may exhibit anti-inflammatory properties by interacting with key signaling molecules involved in immune responses. The cyclopropane ring's ability to influence electron density and steric hindrance around critical functional groups suggests that subtle modifications can significantly alter biological activity. This flexibility makes it an ideal candidate for structure-based drug design approaches.

The aldehyde functionality at the cyclopropane ring also enables post-synthetic modifications, allowing chemists to introduce additional substituents that can enhance solubility, permeability, or target specificity. For instance, coupling with hydroxylamine derivatives can yield oxime compounds that may exhibit different pharmacokinetic profiles compared to their parent aldehyde analogs. Such modifications are crucial for optimizing drug-like properties and improving therapeutic efficacy.

Another area of interest is the exploration of 1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde as a precursor for more complex heterocyclic systems. By leveraging its reactive sites, researchers can construct larger molecular architectures that mimic natural product scaffolds known for their biological activity. This approach aligns with current trends in drug discovery toward "privileged structures" that have demonstrated consistent success in clinical trials.

The compound's potential as an intermediate in peptide mimetics is also noteworthy. The cyclopropane ring can mimic peptide bonds or side chains, providing a scaffold for designing peptidomimetics with improved stability and bioavailability. Such mimetics are valuable tools in therapeutic development due to their ability to interact with peptide receptors without eliciting immunogenicity issues associated with full-length peptides.

Computational studies have further supported the pharmacological relevance of CAS No. 2228189-93-1 by predicting its binding affinity to various biological targets using molecular docking simulations. These predictions have guided experimental efforts toward identifying lead compounds with optimized interactions. The integration of computational chemistry with traditional synthetic approaches has accelerated the discovery pipeline, making it possible to screen large libraries of derivatives efficiently.

The synthesis of enantiomerically pure forms of 1-(1-methyl-1H-indazol-3-yl)cyclopropane-1-carbaldehyde has been achieved through chiral resolution techniques or asymmetric catalysis. Such enantiomerically enriched compounds are essential for evaluating stereoselective pharmacology, where different enantiomers can exhibit distinct biological activities despite having identical connectivity. This underscores the importance of stereochemical control in medicinal chemistry and highlights the compound's potential as a model system for studying chirality-related phenomena.

In conclusion, CAS No. 2228189-93-1, corresponding to 1-(1-methyl-H-indazol)-3-cyclopropyle-aldehyde, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications span multiple therapeutic areas, including anti-inflammation and peptidomimetic drug design. Continued research into this compound and its derivatives promises to yield novel bioactive molecules that could address unmet medical needs in the future.